molecular formula C12H19NO2 B13268141 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol

Cat. No.: B13268141
M. Wt: 209.28 g/mol
InChI Key: WMOUHXFLYQBYJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol is a secondary amine-alcohol featuring a 4-methoxyphenyl group attached to a propan-2-yl backbone and an ethanolamine moiety. This structure combines aromatic, aliphatic, and polar functional groups, making it a versatile scaffold for pharmacological and synthetic applications.

Properties

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

2-[1-(4-methoxyphenyl)propan-2-ylamino]ethanol

InChI

InChI=1S/C12H19NO2/c1-10(13-7-8-14)9-11-3-5-12(15-2)6-4-11/h3-6,10,13-14H,7-9H2,1-2H3

InChI Key

WMOUHXFLYQBYJM-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=CC=C(C=C1)OC)NCCO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol typically involves the reaction of 4-methoxyphenylpropan-2-one with an appropriate amine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst like palladium on carbon.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems can help in maintaining consistent reaction conditions, thereby improving yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The compound can be reduced to form different amines or alcohols.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

    Oxidation: Formation of ketones or aldehydes.

    Reduction: Formation of secondary or tertiary amines.

    Substitution: Formation of substituted amines or ethers.

Scientific Research Applications

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

    Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

    Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism by which 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol exerts its effects involves interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological responses. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Key structural analogs differ in substituents on the phenyl ring, modifications to the ethanolamine backbone, or additional functional groups. Below is a comparative analysis:

Compound Substituent on Phenyl Ring Backbone Modification Key Properties
Target Compound : 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol 4-OCH₃ Ethanolamine Moderate lipophilicity; electron-donating methoxy enhances receptor binding.
N-[(2S)-3-[4-(Cyanomethoxy)phenyl]-...propan-2-yl]amino}-1-oxopropan-2-yl]benzamide 4-OCH₂CN Propanamide with benzamide Cyanomethoxy is electron-withdrawing; may reduce solubility due to nitrile group.
(2S)-2-{[(2S)-2-Benzamido-3-(4-ethoxyphenyl)propanoyl]amino}-3-phenylpropyl acetate 4-OCH₂CH₃ Acetylated propanoyl-amino backbone Increased lipophilicity (ethoxy); ester group may enhance metabolic stability.
1-[1-(4-Methoxyphenyl)-2-{[2-(4-methoxyphenyl)ethyl]amino}ethyl]cyclohexan-1-ol 4-OCH₃ (×2) Cyclohexanol ring Bulky cyclohexanol increases steric hindrance; dual methoxy groups enhance polarity.
2-[(4-aminophenyl)methoxy]ethan-1-ol 4-NH₂ Unmodified ethanolamine Amino group increases basicity; potential for ionic interactions in acidic environments.
Astemizole (Hismanal) 4-OCH₃ Piperidinyl-benzimidazole Methoxy aids antihistaminic activity; complex structure reduces blood-brain barrier penetration.

Physicochemical and Pharmacological Comparisons

  • Lipophilicity : Ethoxy (logP ~2.5) and propoxy (logP ~3.0) analogs are more lipophilic than methoxy (logP ~1.8), impacting membrane permeability .
  • Solubility: The amino group in 2-[(4-aminophenyl)methoxy]ethan-1-ol improves aqueous solubility compared to methoxy derivatives, critical for bioavailability .
  • Receptor Binding : Methoxy groups in the target compound and astemizole enhance interactions with histamine H₁ receptors, but astemizole’s benzimidazole moiety provides higher specificity .
  • Metabolic Stability: Acetylated derivatives (e.g., propyl acetate in ) resist hydrolysis, prolonging half-life compared to unmodified ethanolamines.

Biological Activity

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol, also known by its ChEBI ID CHEBI:63082, is a phenylethanoloamine derivative that has garnered attention for its potential biological activities. This compound features a complex structure that includes a methoxyphenyl group and an aminoethanol moiety, which may contribute to its diverse pharmacological properties.

Chemical Structure

The chemical structure of 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol can be represented as follows:

C13H19N1O2\text{C}_{13}\text{H}_{19}\text{N}_{1}\text{O}_{2}

This structure is characterized by the presence of a methoxy group on the phenyl ring, which may enhance its interaction with biological targets.

Biological Activity Overview

Research indicates that 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol exhibits various biological activities, including:

  • Antiproliferative Effects : Studies have shown that this compound can inhibit the proliferation of certain cancer cell lines. For instance, it has been tested against human breast cancer (MCF-7) and chronic myeloid leukemia (K562) cells, demonstrating significant cytotoxicity at specific concentrations .

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Cell LineIC50 (µM)Mechanism of Action
MCF-710Induction of apoptosis via caspase activation
K56215Inhibition of PCNA expression and cell cycle arrest
MV4-1112PARP cleavage and microtubule disruption

The biological activity of 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol appears to be mediated through several mechanisms:

  • Apoptosis Induction : The compound has been shown to activate caspases, leading to programmed cell death in cancer cells. This is evidenced by increased levels of cleaved PARP and caspase 9 following treatment .
  • Cell Cycle Arrest : Treatment with this compound results in a significant reduction in proliferating cell nuclear antigen (PCNA), indicating that it may cause cell cycle arrest in the G1 phase .
  • Microtubule Disruption : The compound influences microtubule dynamics, which is crucial for cell division and survival, further contributing to its antiproliferative effects .

Case Studies

A notable study evaluated the effects of 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol on various cancer cell lines. The findings highlighted its potent cytotoxicity, particularly against MCF-7 and K562 cells. Flow cytometry analysis revealed a marked decrease in the population of actively proliferating cells after treatment.

Case Study Summary

Study ReferenceCell Lines TestedKey Findings
MCF-7, K562Significant reduction in cell viability; induction of apoptosis confirmed via flow cytometry.
MV4-11Notable inhibition of cell proliferation and alteration in protein expression related to cell cycle regulation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.